Cas no 5962-41-4 (2-Phosphonopropionic acid)

• Product Name: 2-Phosphonopropionic acid
• CAS No: 5962-41-4
• MF: C₃H₇O₅P
• MW: 154.058442354202
• CID: 85494
• PubChem ID: 73187
• Update Time: 2025-04-18

2-Phosphonopropionic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phosphonopropionic acid
• 1-Carboxyethylphosphonic acid
• 2-phosphonopropanoic acid
• 2-Phosphonopropionate
• 2-Phosphono-propionsaeure
• Aethan-carbonsaeure-(1)-phosphonsaeure-(1)
• phosphonopropanoic acid
• Propanoic acid,2-phosphono
• 2-phosphonopropanoicacid
• 5962-41-4
• GUXRZQZCNOHHDO-UHFFFAOYSA-N
• phosphonopropionic acid
• SCHEMBL37979
• Propanoic acid, 2-phosphono-
• AKOS017342922
• CS-0454134
• DTXSID40975021
• FT-0613354
• MFCD00041415

• MDL： MFCD00041415
• Inchi： 1S/C3H7O5P/c1-2(3(4)5)9(6,7)8/h2H,1H3,(H,4,5)(H2,6,7,8)
• InChI Key： GUXRZQZCNOHHDO-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)C)(=O)(O)O
• BRN： 1772834

Computed Properties

• Exact Mass: 154.00300
• Monoisotopic Mass: 154.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 128-130°C
• Boiling Point: 434.045°C at 760 mmHg
• Flash Point: 216.303°C
• PSA: 104.64000
• LogP: -0.36280
• Solubility: Not determined

2-Phosphonopropionic acid Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• HazardClass：8
• PackingGroup：II
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids